5-(3-chlorobenzylidene)-3-(2-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(3-chlorophenyl)methylidene]-3-(2-methoxyphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H12ClNO2S2/c1-21-14-8-3-2-7-13(14)19-16(20)15(23-17(19)22)10-11-5-4-6-12(18)9-11/h2-10H,1H3/b15-10-
• InChI Key: REWASWMNTSSFTJ-GDNBJRDFSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C(=CC3=CC(=CC=C3)Cl)SC2=S
• Isomeric SMILES: COC1=CC=CC=C1N2C(=O)/C(=C/C3=CC(=CC=C3)Cl)/SC2=S
• Molecular Formula: C17H12ClNO2S2
• Molecular Weight: 361.9 g/mol

Description

5-(3-chlorobenzylidene)-3-(2-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one is a heterocyclic compound that belongs to the thiazolidinone class. These compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structure of this compound, featuring a thiazolidinone ring fused with a chlorobenzylidene and methoxyphenyl group, contributes to its potential in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(3-chlorobenzylidene)-3-(2-methoxyphenyl)-2-thioxo-1,3-thiazolidin-4-one typically involves the condensation of 3-chlorobenzaldehyde with 2-methoxyphenylthiosemicarbazide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The resulting intermediate is then cyclized to form the thiazolidinone ring.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. Optimizations such as the use of continuous flow reactors and more efficient catalysts can enhance yield and reduce production costs. Additionally, purification techniques like recr